N-[(4-fluorophenyl)methyl]-3-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C21H19FN4O2S/c1-15-5-3-6-19(13-15)26(14-17-8-10-18(22)11-9-17)29(27,28)20-7-4-12-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key: IORMMRYKYURNRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CN4C3=NN=C4C
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol
• CAS No.: 1251630-00-8

Description

Synthesis Analysis

The synthesis of similar compounds, such as triazolo[4,3-a]pyrazine derivatives, has been reported. These compounds were synthesized using various techniques and their structures were characterized using methods such as melting point determination, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

Herbicidal Activity

• Herbicidal Properties : Compounds similar to N-[(4-fluorophenyl)methyl]-3-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide have shown excellent herbicidal activity. For instance, substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds were found to be effective on a broad spectrum of vegetation at low application rates (Moran, 2003).

Anticancer Effects

• Antiproliferative Activities : Some derivatives, such as N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, exhibit notable antiproliferative activities against various human cancer cell lines. The modification of these compounds, like replacing the acetamide group with alkylurea, has shown potential in retaining antiproliferative activity and reducing toxicity (Wang et al., 2015).

Antimicrobial Evaluation

• Antimicrobial Activity : New substituted sulfonamides and sulfinyl compound derivatives, obtained through reactions involving 2-thioxo-1,2,4-triazolo[1,5-a]pyridine, were screened for their antimicrobial activity, indicating the potential of these compounds in antimicrobial applications (Abdel-Motaal & Raslan, 2014).

Synthesis and Characterization

• Novel Compound Synthesis : The synthesis of novel derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety has been reported, where some derivatives displayed good antifungal activities and insecticidal activity. This indicates the versatility of these compounds in various biochemical applications (Xu et al., 2017).

Insecticidal Agents

• Potential Insecticidal Agents : A series of biologically active heterocyclic compounds incorporating Sulfonamide-bearing thiazole moiety were synthesized and showed potent toxic effects against the cotton leafworm, Spodoptera littoralis, highlighting their use as insecticidal agents (Soliman et al., 2020).